Labelled Products Labelled Products | Vulcanchem Isotopically labeled compounds are non-radioactive chemical substances where one or more element within a compound has been substituted for its stable isotope. These compounds have been synthesized and utilized by scientists from various areas of biomedical research during the last several decades. Compounds labeled with stable isotopes, have been used effectively by drug metabolism scientists and toxicologists to gain better understanding of drugs’ disposition and their potential role in target organ toxicities.

VCID Product Name CAS No. MF
VC0196730 Zearalenone-14-O-β-glucoside-13C6 13C6C18H32O10
VC0196720 rac-O-Desmethyl Venlafaxine-D6 1062605-69-9 C16H19D6NO2
VC0196721 rac-O-Desmethyl Venlafaxine-D10 1062607-49-1 C16H15D10NO2
VC0196718 R-(-)-O-Desmethyl-Venlafaxine-d6 1062609-96-4 C16H19D6NO2
VC0196723 S-(+)-O-Desmethyl-Venlafaxine d6 1062609-99-7 C16H19D6NO2
VC0196713 4-Carboxy Tolbutamide D9 1184973-50-9 C12H7D9N2O5S
VC0196709 rac-5-Hydroxymethyl Tolterodine-d14 1185071-13-9 C22H19NO2D12
VC0196711 Hydroxy tolbutamide d9 1185112-19-9 C12H9D9N2O4S
VC0196717 (±)-Tolterodine-d14 Tartrate [N,N-di(iso-propyl-d7)] 1191280-43-9 C26H23D14NO7
VC0196707 Levothyroxine-13C6 1217780-14-7 C15H11I4NO4
VC0196735 Zephirol Related Compound 1-d7 1219178-72-9 C23H35ND7·Cl
VC0196708 Carboxytolbutamide-d9(butyl-d9) 1219802-95-5 C12H7D9N2O5S
VC0196710 rac N-Desmethyl Tramadol-d3 Hydrochloride 1261398-09-7 C15H21D3ClNO2
VC0196733 Calcifediol-d3 1262843-45-7 C27H41O2D3
VC0196731 25-Hydroxy VD2-D6 1262843-46-8 C28H38D6O2
VC0196719 Acetylvardenafil-d5 1330171-51-1 C25H29N6O3D5
VC0196722 (S)-(-)-Verapamil-d3 HCl (N-methyl-d3) 1398112-33-8 C27H36D3ClN2O4
VC0196706 Levothyroxine-13C9-15N 1431868-11-9 C15H11I4NO4
VC0196725 1alpha, 25-Dihydroxy VD2-D6 216244-04-1 C28H38D6O3
VC0196705 L-Thyroxine-13C6 720710-30-5 C9[13C]6H11I4NO4
VC0196729 (R)-Warfarin-d5 773005-79-1 C19H11O4D5
VC0196712 Testosterone-16,16,17-D3 3-Phenyl-propionate 876054-55-6 C28H33D3O3
VC0196715 Ursodeoxycholic Acid-d5 93701-18-9 C24H35O4D5
VC0196727 6-Hydroxy Warfarin-d5 94820-64-1 C19H11O5D5
VC0196728 7-Hydroxy Warfarin-d5 94820-65-2 C19H11O5D5